Cas no 1217446-30-4 ((S)-tert-Butyl 3-ethylpiperazine-1-carboxylate hydrochloride)

• Product Name: (S)-tert-Butyl 3-ethylpiperazine-1-carboxylate hydrochloride
• CAS No: 1217446-30-4
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 1030910
• PubChem ID: 45072247
• Update Time: 2025-04-20

(S)-tert-Butyl 3-ethylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-ethylpiperazine-1-carboxylate hydrochloride
• TERT-BUTYL (3S)-3-ETHYLPIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• AKOS015847329
• (s)-4-n-boc-2-ethylpiperazine hydrochloride
• DTXSID20662482
• DB-328117
• tert-butyl (3S)-3-ethyl-1-piperazinecarboxylate hydrochloride
• (S)-4-N-BOC-2-ETHYLPIPERAZINE-HCl
• SCHEMBL16884
• (S)-tert-Butyl3-ethylpiperazine-1-carboxylatehydrochloride
• tert-butyl (3S)-3-ethylpiperazine-1-carboxylate;hydrochloride
• tert-Butyl (3S)-3-ethylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• (s)-4-n-boc-2-ethylpiperazine hcl
• 1217446-30-4
• NEAANDQXILMETG-FVGYRXGTSA-N

• MDL： MFCD11101271
• Inchi： 1S/C11H22N2O2.ClH/c1-5-9-8-13(7-6-12-9)10(14)15-11(2,3)4;/h9,12H,5-8H2,1-4H3;1H/t9-;/m0./s1
• InChI Key： NEAANDQXILMETG-FVGYRXGTSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN[C@@H](CC)C1)=O

Computed Properties

• Exact Mass: 250.1448057g/mol
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų